Cas no 2166838-19-1 (4-(Aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one)

4-(Aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one is a fluorinated and brominated tetrahydroquinoline derivative with a reactive aminomethyl functional group. This compound serves as a versatile intermediate in medicinal chemistry and pharmaceutical research, particularly in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders and other therapeutic areas. The presence of both bromo and fluoro substituents enhances its utility in selective cross-coupling reactions, while the aminomethyl group allows for further derivatization. Its rigid tetrahydroquinolinone scaffold contributes to structural diversity in drug design. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and purity for research applications.

4-(Aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one structure

2166838-19-1 structure

Product Name:4-(Aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one

CAS No:2166838-19-1

MF:C₁₀H₁₀BrFN₂O

MW:273.101604938507

CID:5766380

PubChem ID:165482092

Update Time:2025-10-10

4-(Aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-(aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one
- EN300-1301229
- 2166838-19-1
- 4-(Aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one
- Inchi： 1S/C10H10BrFN2O/c11-10-6(12)1-2-7-9(10)5(4-13)3-8(15)14-7/h1-2,5H,3-4,13H2,(H,14,15)
- InChI Key： YYEORSPEMQKSGC-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC2=C1C(CN)CC(N2)=O)F

Computed Properties

Exact Mass: 271.99605g/mol
Monoisotopic Mass: 271.99605g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 55.1Å²

4-(Aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1301229-1.0g	4-(aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one	2166838-19-1	1g	$0.0	2023-06-06
Enamine	EN300-1301229-50mg	4-(aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one	2166838-19-1	50mg	$1549.0	2023-09-30
Enamine	EN300-1301229-100mg	4-(aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one	2166838-19-1	100mg	$1623.0	2023-09-30
Enamine	EN300-1301229-250mg	4-(aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one	2166838-19-1	250mg	$1696.0	2023-09-30
Enamine	EN300-1301229-500mg	4-(aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one	2166838-19-1	500mg	$1770.0	2023-09-30
Enamine	EN300-1301229-1000mg	4-(aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one	2166838-19-1	1000mg	$1844.0	2023-09-30
Enamine	EN300-1301229-2500mg	4-(aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one	2166838-19-1	2500mg	$3611.0	2023-09-30
Enamine	EN300-1301229-5000mg	4-(aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one	2166838-19-1	5000mg	$5345.0	2023-09-30
Enamine	EN300-1301229-10000mg	4-(aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one	2166838-19-1	10000mg	$7927.0	2023-09-30

4-(Aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one Related Literature

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Additional information on 4-(Aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one

4-(Aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one: A Comprehensive Overview

The compound 4-(Aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one, also known by its CAS number CAS No. 2166838-19-1, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrahydroquinolines, which are known for their versatile structures and diverse functional groups. The presence of an aminomethyl group at position 4, along with bromine and fluorine substituents at positions 5 and 6 respectively, confers unique chemical and biological properties to this molecule.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery and development. The aminomethyl group in this compound is particularly interesting due to its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for bioavailability and target binding. The bromine and fluorine substituents further enhance the compound's stability and selectivity in various chemical reactions.

The synthesis of 4-(Aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases, making it a potential candidate for drug development in this field. Additionally, its ability to modulate ion channels has opened new avenues for research in cardiovascular therapeutics.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed its binding affinity to various protein targets, providing valuable insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on its electronic structure and reactivity patterns.

From an environmental perspective, the compound's biodegradability and toxicity profiles are under active investigation. Initial findings suggest that it has low toxicity towards aquatic organisms, which is a positive indicator for its potential use in agrochemicals or other environmentally sensitive applications.

In conclusion, 4-(Aminomethyl)-5-bromo-6-fluoro-1,2,3,4-tetrahydroquinolin-2-one represents a cutting-edge chemical entity with multifaceted applications across various industries. Its unique structure and functional groups make it an invaluable tool for researchers in the fields of pharmacology, materials science, and beyond. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing scientific innovation.